Cas no 1024523-01-0 (5-(Indol-3-ylmethyl)-4-(4-methoxyphenyl)-1,2,4-triazole-3-thiol)

5-(Indol-3-ylmethyl)-4-(4-methoxyphenyl)-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole core substituted with an indole and a methoxyphenyl group, along with a thiol functional group. This structure imparts potential biological activity, making it of interest in pharmaceutical and agrochemical research. The indole moiety may enhance binding affinity to biological targets, while the methoxyphenyl group can influence electronic properties and solubility. The thiol functionality offers reactivity for further derivatization or metal coordination. Its well-defined synthesis and structural versatility make it a valuable intermediate for developing novel bioactive molecules. The compound's stability and purity are critical for reproducible research applications.

5-(Indol-3-ylmethyl)-4-(4-methoxyphenyl)-1,2,4-triazole-3-thiol structure

1024523-01-0 structure

Product Name:5-(Indol-3-ylmethyl)-4-(4-methoxyphenyl)-1,2,4-triazole-3-thiol

CAS No:1024523-01-0

MF:C₁₈H₁₆N₄OS

MW:336.410841941834

MDL:MFCD08272816

CID:4677271

Update Time:2025-10-29

5-(Indol-3-ylmethyl)-4-(4-methoxyphenyl)-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 5-(INDOL-3-YLMETHYL)-4-(4-METHOXYPHENYL)-1,2,4-TRIAZOLE-3-THIOL
- SBB062323
- 3-(1H-indol-3-ylmethyl)-4-(4-methoxyphenyl)-1H-1,2,4-triazole-5-thione
- 5-[(1H-indol-3-yl)methyl]-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
- 5-(Indol-3-ylmethyl)-4-(4-methoxyphenyl)-1,2,4-triazole-3-thiol
- MDL： MFCD08272816
- Inchi： 1S/C18H16N4OS/c1-23-14-8-6-13(7-9-14)22-17(20-21-18(22)24)10-12-11-19-16-5-3-2-4-15(12)16/h2-9,11,19H,10H2,1H3,(H,21,24)
- InChI Key： PMVVWOXBPQMCRK-UHFFFAOYSA-N
- SMILES： S=C1NN=C(CC2=CNC3C=CC=CC2=3)N1C1C=CC(=CC=1)OC

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 503
Topological Polar Surface Area: 84.7

5-(Indol-3-ylmethyl)-4-(4-methoxyphenyl)-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB164647-1 g	5-(Indol-3-ylmethyl)-4-(4-methoxyphenyl)-1,2,4-triazole-3-thiol	1024523-01-0	1g	€211.30	2023-05-08
abcr	AB164647-2 g	5-(Indol-3-ylmethyl)-4-(4-methoxyphenyl)-1,2,4-triazole-3-thiol	1024523-01-0	2g	€272.50	2023-05-08
abcr	AB164647-5 g	5-(Indol-3-ylmethyl)-4-(4-methoxyphenyl)-1,2,4-triazole-3-thiol	1024523-01-0	5g	€377.50	2023-05-08
abcr	AB164647-10 g	5-(Indol-3-ylmethyl)-4-(4-methoxyphenyl)-1,2,4-triazole-3-thiol	1024523-01-0	10g	€482.50	2023-05-08
TRC	I171285-250mg	5-(Indol-3-ylmethyl)-4-(4-methoxyphenyl)-1,2,4-triazole-3-thiol	1024523-01-0	250mg	$ 185.00	2022-06-04
TRC	I171285-500mg	5-(Indol-3-ylmethyl)-4-(4-methoxyphenyl)-1,2,4-triazole-3-thiol	1024523-01-0	500mg	$ 300.00	2022-06-04
TRC	I171285-1000mg	5-(Indol-3-ylmethyl)-4-(4-methoxyphenyl)-1,2,4-triazole-3-thiol	1024523-01-0	1g	$ 480.00	2022-06-04
abcr	AB164647-1g	5-(Indol-3-ylmethyl)-4-(4-methoxyphenyl)-1,2,4-triazole-3-thiol; .	1024523-01-0	1g	€211.20	2025-03-19
abcr	AB164647-2g	5-(Indol-3-ylmethyl)-4-(4-methoxyphenyl)-1,2,4-triazole-3-thiol; .	1024523-01-0	2g	€272.50	2025-03-19
abcr	AB164647-5g	5-(Indol-3-ylmethyl)-4-(4-methoxyphenyl)-1,2,4-triazole-3-thiol; .	1024523-01-0	5g	€377.50	2025-03-19

5-(Indol-3-ylmethyl)-4-(4-methoxyphenyl)-1,2,4-triazole-3-thiol Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

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